8-Fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline

• CAS No.: 124534-05-0
• Molecular Formula: C18H16FNO
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 8-fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline
• InChI: InChI=1S/C18H16FNO/c1-13-5-7-14(8-6-13)10-12-21-17-9-11-20-18-15(17)3-2-4-16(18)19/h2-9,11H,10,12H2,1H3
• InChI Key: LHFMQFMBVAJWLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCOC2=C3C=CC=C(C3=NC=C2)F

Description

8-Fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline is a useful research compound. Its molecular formula is C18H16FNO and its molecular weight is 281.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1.2 g of sodium hydride in 50 ml of DMF was added 3.4 g of 2-(4-methylphenyl)ethanol, and the mixture was stirred for one hour at room temperature. Then 4.5 g of 4-chloro-8-fluoroquinoline were added, the mixture was heated to reflux for five hours, and then cooled to room temperature, and poured into a mixture of ice in water. The solid phase was collected and dried. TLC showed three products. These were separated by HPLC (silica gel, 70% pentane/30% EtOAc) giving 1.84 g of 8-fluoro-4-[2-(4-methylphenyl)ethoxy]quinoline (Yield: 26.3%; M.P. 89°-90° C.) 0.610 g of 4-chloro-8-[2-(4-methylphenyl)ethoxy]quinoline (Yield: 8.7%; M.P. 74°-75° C.); and 0.450 g of 4,8-bis[2-(4-methylphenyl)ethoxy]quinoline (Yield: 6.4%; M.P. 142°-143° C).